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Compound of Interest

4-Cyclopropoxy-3-methoxy-N,N-
Compound Name:

dimethylbenzamide
CAS No.: 1243464-88-1

Cat. No.: B3225010

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide, with the Chemical Abstracts Service
(CAS) number 1243464-88-1, is a substituted benzamide derivative. This class of organic
compounds is of significant interest in medicinal chemistry and drug discovery due to the
diverse biological activities exhibited by its members. The benzamide moiety is a common
scaffold in a variety of pharmaceuticals, and the presence of the cyclopropoxy and methoxy
groups on the aromatic ring, along with the N,N-dimethylamido group, suggests that this
molecule may possess unique physicochemical properties and biological functions. This guide
provides a comprehensive overview of the available technical information for this compound,
including its properties, a proposed synthetic route, and potential areas of scientific
investigation.

Physicochemical Properties
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The fundamental physicochemical properties of a compound are critical for its application in
research and development, influencing factors such as solubility, absorption, and distribution.
While extensive experimental data for 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide
Is not widely available in the public domain, the following table summarizes its known and
calculated properties.

Property Value Source
CAS Number 1243464-88-1

Molecular Formula C13H17NOs

Molecular Weight 235.28 g/mol [1]
Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Solubility Not specified

LogP (calculated) 1.42 [1]

Proposed Synthesis Workflow

While a specific, published synthetic protocol for 4-Cyclopropoxy-3-methoxy-N,N-
dimethylbenzamide has not been identified, a plausible and efficient synthesis can be
designed based on established organic chemistry principles for the formation of benzamides.
The following workflow outlines a logical synthetic pathway starting from commercially available
precursors.

Conceptual Synthesis Pathway

The proposed synthesis involves two key transformations: the formation of the cyclopropoxy
ether and the subsequent amidation of a carboxylic acid intermediate.
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Caption: Proposed two-step synthesis of 4-Cyclopropoxy-3-methoxy-N,N-
dimethylbenzamide.

Step-by-Step Experimental Protocol (Hypothetical)

Step 1: Synthesis of 4-Cyclopropoxy-3-methoxybenzoic acid

o Reaction Setup: To a solution of 4-hydroxy-3-methoxybenzoic acid in a polar aprotic solvent
such as N,N-dimethylformamide (DMF), add a suitable base, for instance, potassium
carbonate (K2CO:3).

o Alkylation: To the resulting mixture, add cyclopropyl bromide.

o Reaction Conditions: Heat the reaction mixture at a temperature range of 60-80 °C and
monitor the progress of the reaction by thin-layer chromatography (TLC).

o Work-up and Isolation: Upon completion, cool the reaction mixture and pour it into water.
Acidify with a dilute acid (e.g., 1M HCI) to precipitate the product. Filter the solid, wash with
water, and dry to obtain 4-cyclopropoxy-3-methoxybenzoic acid.

Step 2: Synthesis of 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide
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Acid Activation: Convert the carboxylic acid from Step 1 into a more reactive acyl chloride.
This can be achieved by reacting it with thionyl chloride or oxalyl chloride in an inert solvent
like dichloromethane (DCM) or toluene.

Amidation: In a separate flask, prepare a solution of dimethylamine in an appropriate solvent.
Cool this solution in an ice bath.

Reaction: Slowly add the freshly prepared 4-cyclopropoxy-3-methoxybenzoyl chloride to the
dimethylamine solution while maintaining the low temperature.

Work-up and Purification: After the reaction is complete, quench the reaction with water.
Extract the product with an organic solvent. Wash the organic layer with brine, dry it over an
anhydrous salt (e.g., Na2S0Oa), and concentrate it under reduced pressure. The crude
product can be purified by column chromatography on silica gel to yield the final product, 4-
Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide.

Potential Applications and Areas for Scientific
Investigation

The structural motifs present in 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide
suggest several avenues for research into its potential biological activities and applications.

Rationale for Potential Biological Activity
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Caption: Structural features contributing to the potential bioactivity of the compound.

e The Benzamide Scaffold: Benzamides are a well-established class of compounds with a
broad range of pharmacological activities, including antipsychotic, antiemetic, and
gastroprokinetic effects. The amide linkage is a key hydrogen bonding motif that can interact
with various biological targets.

o The Cyclopropyl Group: The inclusion of a cyclopropyl moiety is a common strategy in
medicinal chemistry. This small, rigid ring can enhance metabolic stability by blocking sites of
oxidation and can also improve binding affinity to target proteins through favorable
hydrophobic interactions.

o Methoxy and N,N-Dimethyl Groups: These functional groups can influence the compound's
pharmacokinetic properties, such as solubility, lipophilicity, and ability to cross cell
membranes. The N,N-dimethyl group, in particular, can impact the molecule's conformation
and its interactions with biological receptors.

Given these structural features, 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide could
be investigated for a range of biological activities, including but not limited to its potential as a
modulator of G-protein coupled receptors (GPCRS), ion channels, or enzymes. Further
research is warranted to elucidate its specific molecular targets and therapeutic potential.

Safety and Handling

As specific safety data for 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide is not
available, it should be handled with the standard precautions for a novel chemical compound of
unknown toxicity.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

« Handling: Avoid inhalation of dust or vapors. Handle in a well-ventilated area, preferably in a
fume hood.

o Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion
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4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide is a chemical entity with potential for
further investigation in the fields of medicinal chemistry and drug discovery. While publicly
available data is currently limited, its structural features suggest that it may possess interesting
biological properties. The proposed synthetic pathway provides a viable route for its
preparation, enabling further studies to unlock its full scientific potential. It is the hope of the
author that this technical guide will serve as a valuable resource for researchers embarking on
the study of this and related novel compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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